Cas no 67080-45-9 (3-Cinnolinecarboxylic acid, ethyl ester)

• Product Name: 3-Cinnolinecarboxylic acid, ethyl ester
• CAS No: 67080-45-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1713758
• PubChem ID: 12422073
• Update Time: 2025-09-18

3-Cinnolinecarboxylic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, ethyl ester
• ethyl cinnoline-3-carboxylate
• MFCD29051923
• NS-02077
• ethylcinnoline-3-carboxylate
• AKOS025143358
• ethyl 3-cinnolinecarboxylate
• cinnoline-3-carboxylic acid ethyl ester
• 67080-45-9
• SCHEMBL8830040
• DTXSID10497503
• (ethoxycarbonyl)cinnoline

• Inchi： 1S/C11H10N2O2/c1-2-15-11(14)10-7-8-5-3-4-6-9(8)12-13-10/h3-7H,2H2,1H3
• InChI Key： PNBGALCIMPLCTA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines